2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C14H15FN2O3/c1-19-7-6-16-14(18)9-12-8-13(20-17-12)10-2-4-11(15)5-3-10/h2-5,8H,6-7,9H2,1H3,(H,16,18)
• InChI Key: YOSSHUORRKAPDW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=NOC(=C1)C2=CC=C(C=C2)F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol

Description

“2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide” is a chemical compound with the molecular formula C15H17FN2O4. It has an average mass of 308.305 Da and a monoisotopic mass of 308.117249 Da.

Scientific Research Applications

2-[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide has a wide range of applications in the scientific research field. It has been used as a starting material in the synthesis of various pharmaceuticals, including anti-cancer agents, anti-inflammatory agents, and anti-bacterial agents. It has also been used in laboratory experiments to study the biochemical and physiological effects of the compound.

Mechanism of Action

2-[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide is believed to act as an inhibitor of protein kinases, which are enzymes that control the activity of proteins in cells. The compound binds to the active site of the enzyme, preventing it from phosphorylating proteins and thus inhibiting its activity.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In laboratory experiments, the compound has been shown to inhibit the growth of various cancer cell lines and to reduce inflammation. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

2-[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is readily available from chemical suppliers. It is also relatively stable, and has a low toxicity. However, the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

2-[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide has a wide range of potential applications in the scientific research field. Future research could focus on the synthesis of novel compounds based on this compound, as well as the development of new methods for its synthesis. Additionally, further research could focus on the biochemical and physiological effects of the compound, and its potential use in the development of new drugs and treatments.

Synthesis Methods

2-[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxyethyl)acetamide can be synthesized in several ways. One method involves the use of a Grignard reaction to form a 4-fluorophenylmagnesium bromide intermediate, which is then reacted with 2-methoxyethyl acetate to form the desired product. Another method involves the use of a Friedel-Crafts reaction to form a 4-fluorophenylmagnesium chloride intermediate, which is then reacted with 2-methoxyethyl acetate to form the desired product.